Cas no 6960-21-0 (2(1H)-Pyridinethione,3-methyl-5-nitro-)

• Product Name: 2(1H)-Pyridinethione,3-methyl-5-nitro-
• CAS No: 6960-21-0
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 504632
• PubChem ID: 4566023
• Update Time: 2025-04-19

2(1H)-Pyridinethione,3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,3-methyl-5-nitro-
• 3-methyl-5-nitro-1H-pyridine-2-thione
• NSC69796
• NSC-69796
• NSC 69796
• AKOS011764607
• DTXSID30404330
• 6960-21-0

• Inchi： 1S/C6H6N2O2S/c1-4-2-5(8(9)10)3-7-6(4)11/h2-3H,1H3,(H,7,11)
• InChI Key： WSUARRZTEVVMMQ-UHFFFAOYSA-N
• SMILES： S=C1C(C)=CC(=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.01508
• Monoisotopic Mass: 170.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.4
• Boiling Point: 232.1°C at 760 mmHg
• Flash Point: 94.2°C
• Refractive Index: 1.645
• PSA: 55.17